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Compound of Interest

Compound Name: kb-NB142-70

Cat. No.: B608308

For Research Use Only: This product is not intended for human or veterinary use.[1][2][3] All
handling and disposal procedures should be conducted in accordance with institutional
guidelines and local regulations for chemical waste.

kb-NB142-70 is a potent and selective inhibitor of protein kinase D (PKD) and is used in
laboratory settings for cancer and cellular signaling research.[4][5] Proper disposal is critical to
ensure personnel safety and environmental protection. The following guide provides essential
information for the safe handling and disposal of kb-NB142-70.

Chemical and Physical Properties

A clear understanding of the chemical's properties is the first step in safe handling and
disposal.
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Property

Value

Source

Chemical Name

9-Hydroxy-3,4-dihydro-2H-[4]-
benzothiolo[2,3-f][4]thiazepin-
5-one

[5]

Molecular Formula C11H9NO:2S:2 [11[2][5]
Molecular Weight 251.32 g/mol [1][5]
CAS Number 1233533-04-4 [1][2][5]
Appearance Solid powder [3][6]
N Soluble in DMSO (to 100 mM),
Solubility ] ) [5]1[6]
Ethanol (with warming)
Store at -20°C as a powder.[3]
[6] Solution storage is not
Storage

recommended for long

periods.[6]

Hazard Identification and Personal Protective

Equipment (PPE)

While a specific, detailed hazard profile is not publicly available, kb-NB142-70 is an active

biological agent. As a standard practice for handling such chemicals, the following PPE should

be worn at all times:

avoid inhalation.

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Protocol

Respiratory Protection: A fume hood should be used when handling the solid powder to
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This protocol outlines the segregation and disposal of different waste streams generated from
experiments involving kb-NB142-70.

Step 1: Segregate Waste Streams Proper waste segregation is the most critical step.
Immediately after use, separate waste into the designated containers.

e Unused Solid Compound: The original container with any remaining solid kb-NB142-70
should be treated as chemical waste.

o Contaminated Labware: This includes pipette tips, microfuge tubes, and any other
disposable plastics that have come into direct contact with the compound.

 Liquid Waste: Solutions containing kb-NB142-70 (e.g., dissolved in DMSO or cell culture
media) must be collected separately.

o Contaminated PPE: Used gloves, disposable lab coats, etc.
Step 2: Package Waste for Disposal
e Solid Waste:

o Place all contaminated disposable labware (pipette tips, tubes, etc.) into a designated,
clearly labeled hazardous waste bag or container.

o The original vial of unused kb-NB142-70 should be sealed securely and placed in the
same container.

e Liquid Waste:

o Collect all agueous and solvent-based solutions containing kb-NB142-70 in a dedicated,
sealed, and leak-proof hazardous waste container.

o Do not mix with other chemical waste streams unless approved by your institution's
Environmental Health & Safety (EHS) department. The high concentration of DMSO in
stock solutions requires special consideration.

e Contaminated PPE:
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o Place all used PPE into a separate, clearly labeled waste bag.
Step 3: Labeling and Storage

o Clearly label all waste containers with "Hazardous Waste," the full chemical name ("kb-
NB142-70"), the solvent (e.g., "DMSO solution"), and the approximate concentration and
volume.

o Store the sealed waste containers in a designated, secure, and well-ventilated secondary
containment area while awaiting pickup.

Step 4: Arrange for Professional Disposal

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
e Do not pour any liquid waste containing kb-NB142-70 down the drain.

e Do not dispose of any solid waste or contaminated labware in the regular trash.

Experimental Workflow and Waste Generation

The following diagram illustrates a typical experimental workflow and highlights the points at
which different waste streams are generated.
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Caption: Waste generation points during a typical kb-NB142-70 experiment.

Disposal Decision Logic

This flowchart provides a logical path for determining the correct disposal container for any item
potentially contaminated with kb-NB142-70.
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Caption: Decision tree for segregating kb-NB142-70 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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